Benzophenone-4-carboxamidoethyl Methanethiosulfonate

• IUPAC Name: 4-benzoyl-N-(2-methylsulfonylsulfanylethyl)benzamide
• InChI: InChI=1S/C17H17NO4S2/c1-24(21,22)23-12-11-18-17(20)15-9-7-14(8-10-15)16(19)13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,20)
• InChI Key: YIUXLJAIGUUOOX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)SCCNC(=O)C1=CC=C(C=C1)C(=O)C2=CC=CC=C2
• Molecular Formula: C17H17NO4S2
• DSSTOX Substance ID: DTXSID20401050
• Molecular Weight: 363.5 g/mol
• CAS No.: 887352-65-0

Description

Benzophenone-4-carboxamidoethyl Methanethiosulfonate is a membrane-permeable, bifunctional conjugate containing a photo-reactive benzophenone group and an MTS function for SH coupling . It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of Benzophenone-4-carboxamidoethyl Methanethiosulfonate involves the reaction of benzophenone-4-carboxylic acid with 2-aminoethyl methanethiosulfonate under specific conditions. The reaction typically requires a dehydrating agent and a catalyst to facilitate the formation of the amide bond . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Benzophenone-4-carboxamidoethyl Methanethiosulfonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonate group to a thiol group.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonate group, leading to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like thiols. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Benzophenone-4-carboxamidoethyl Methanethiosulfonate has a wide range of scientific research applications:

Chemistry: It is used as a cross-linking agent in the study of protein-protein interactions and protein-DNA interactions.

Biology: The compound is employed in the study of cellular processes and the identification of molecular targets.

Medicine: It is used in drug discovery and development, particularly in the design of photo-reactive probes for studying biological systems.

Industry: The compound is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of Benzophenone-4-carboxamidoethyl Methanethiosulfonate involves its photo-reactive benzophenone group, which can form covalent bonds with nearby molecules upon exposure to UV light. This property makes it useful for cross-linking studies. The MTS function allows for SH coupling, enabling the compound to interact with thiol groups in proteins and other biomolecules .

Comparison with Similar Compounds

Benzophenone-4-carboxamidoethyl Methanethiosulfonate is unique due to its combination of a photo-reactive benzophenone group and an MTS function. Similar compounds include:

Benzophenone-4-carboxylic acid: Lacks the MTS function and is primarily used as a photo-reactive agent.

2-Aminoethyl Methanethiosulfonate: Lacks the benzophenone group and is used for SH coupling reactions.

This compound derivatives: Modified versions of the compound with different functional groups for specific applications.

These similar compounds highlight the versatility and unique properties of this compound in various scientific research applications.

Biological Activity

Benzophenone-4-carboxamidoethyl Methanethiosulfonate (BP-4-CMTS) is a synthetic compound derived from benzophenone, which is widely used as a UV filter in sunscreen formulations. This article explores the biological activity of BP-4-CMTS, focusing on its mechanisms of action, safety assessments, potential allergenic properties, and relevant research findings.

• Chemical Name : this compound
• CAS Number : Not specifically listed in the search results but related to benzophenone derivatives.
• Molecular Formula : C17H17NO4S2
• Molecular Weight : 363.45 g/mol

BP-4-CMTS functions primarily as a UV filter, absorbing UV radiation and converting it into less harmful forms. The compound's methanethiosulfonate group allows it to interact with thiol groups in proteins, potentially altering protein function and stability. This reactivity has implications for its use in biological systems, particularly in the context of skin exposure during sunscreen application.

Biological Activity and Safety Assessments

Recent studies have focused on the safety and biological activity of benzophenone derivatives, including BP-4. The following key findings summarize the current understanding:

• Absorption and Metabolism :
  • BP-4 is absorbed through the skin and can be transported into liver and kidney cells, indicating systemic exposure when used in high concentrations (up to 5% in formulations) .
  • Studies show that BP-4 has low hepatic intrinsic clearance, suggesting minimal metabolism .
• Allergenic Potential :
  • Research indicates that BP-4 can cause allergic contact dermatitis and photoallergic reactions. A study reported significant positive patch test results for BP-4 among other UV filters, highlighting its potential as an emerging allergen in cosmetics .
• Endocrine Disruption Concerns :
  • The Scientific Committee on Consumer Safety (SCCS) has raised concerns about the potential endocrine-disrupting properties of BP-4. Evaluations concluded that while BP-4 is safe at concentrations up to 5%, further studies are necessary to fully understand its endocrine effects .

Case Studies and Research Findings

Several studies have assessed the biological activity of benzophenone derivatives:

Study	Findings
Dent et al. (2023)	Evaluated systemic safety using Next Generation Risk Assessment methodologies; found no adverse effects at recommended concentrations .
SCCS Opinion (2024)	Concluded that BP-4 can be safely used as a UV filter but noted potential endocrine disruption concerns .
Allergic Reactions Study	Documented significant instances of allergic contact dermatitis linked to BP-4 exposure .